molecular formula C11H17N3O B8635321 2,4-Dimethyl-6-piperidinopyrimidine 3-oxide CAS No. 138849-11-3

2,4-Dimethyl-6-piperidinopyrimidine 3-oxide

Cat. No.: B8635321
CAS No.: 138849-11-3
M. Wt: 207.27 g/mol
InChI Key: OLYLLASPEVCGGE-UHFFFAOYSA-N
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Description

2,4-Dimethyl-6-piperidinopyrimidine 3-oxide is a useful research compound. Its molecular formula is C11H17N3O and its molecular weight is 207.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

138849-11-3

Molecular Formula

C11H17N3O

Molecular Weight

207.27 g/mol

IUPAC Name

2,6-dimethyl-1-oxido-4-piperidin-1-ylpyrimidin-1-ium

InChI

InChI=1S/C11H17N3O/c1-9-8-11(12-10(2)14(9)15)13-6-4-3-5-7-13/h8H,3-7H2,1-2H3

InChI Key

OLYLLASPEVCGGE-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NC(=[N+]1[O-])C)N2CCCCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

100 ml of piperidine are introduced into a 250 ml three-necked flask fitted with a thermometer, a condenser and a magnetic stirrer and 13.5 g (8.51×10-2 mol) of 2,4-dimethyl-6-chloropyrimidine 3-oxide are then added, in solid portions, in a manner such that exothermic heat does not develop beyond 60° C. The reaction mixture is then allowed to return to ambient temperature; the piperidinium hydrochloride is then removed from the mixture by filtration and the filtrate is evaporated to dryness. The crude oil obtained crystallises rapidly at ambient temperature. The crystalline mass is dissolved in a minimum of ethanol and ethyl ether is then added cold until precipitation occurs. The mixture is stirred for half an hour and the precipitate is then filtered off and drained. A final filtration through silica gel using the dichloromethane/methanol (90/10) eluent system allows white crystals to be obtained.
Quantity
13.5 g
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reactant
Reaction Step One
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100 mL
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Reaction Step Two

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